Benzyl (5-bromopyridin-2-yl)carbamate
Cat. No. B170330
M. Wt: 307.14 g/mol
InChI Key: XAHHPDSPSWOXMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06031105
Procedure details
A solution of 2-amino-5-bromopyridine (6.92 g, 40 mmol) and 6.22 g (48 mmol) of diisoproplethylamine in 50 mL of chloroform was added dropwise to a solution of 8.19 g (48 mmol) of benzyl chloroformate in 20 mL of chloroform at about 0° C., with stirring. A voluminous white precipitate formed. After about 15 minutes, the mixture was filtered and the precipitate was washed three times with chloroform and dried to give 2.70 g of the title product, mp 184° C. (dec) (recrystallization solvent=2-propanol). 1H nmr (dimethylsulfoxide-d6): δ=10.48 (br s, 1 H), 8.37 (d, 1 H), 7.98 (d of d, 1 H), 7.81 (d, 1 H), 7.40 (m, 5 H), 5.17 (s, 2 H); ms (NH3Cl): m/z=307, 309 (MH+).
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][N:3]=1.Cl[C:10]([O:12][CH2:13][C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1)=[O:11]>C(Cl)(Cl)Cl>[CH2:13]([O:12][C:10](=[O:11])[NH:1][C:2]1[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][N:3]=1)[C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1
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Inputs
Step One
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Name
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Quantity
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6.92 g
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Type
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reactant
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Smiles
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NC1=NC=C(C=C1)Br
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Name
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Quantity
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8.19 g
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Type
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reactant
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Smiles
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ClC(=O)OCC1=CC=CC=C1
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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A voluminous white precipitate formed
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FILTRATION
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Type
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FILTRATION
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Details
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the mixture was filtered
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WASH
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Type
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WASH
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Details
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the precipitate was washed three times with chloroform
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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to give
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CUSTOM
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Type
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CUSTOM
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Details
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2.70 g of the title product, mp 184° C. (dec) (recrystallization solvent=2-propanol)
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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Type
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Smiles
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C(C1=CC=CC=C1)OC(NC1=NC=C(C=C1)Br)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
